Cas no 1018146-48-9 (1-(2-cyclohexyl-1H-1,3-benzodiazol-1-yl)-3-(4-methylphenoxy)propan-2-ol)

1-(2-cyclohexyl-1H-1,3-benzodiazol-1-yl)-3-(4-methylphenoxy)propan-2-ol structure
1018146-48-9 structure
Product Name:1-(2-cyclohexyl-1H-1,3-benzodiazol-1-yl)-3-(4-methylphenoxy)propan-2-ol
CAS No:1018146-48-9
MF:C23H28N2O2
MW:364.480626106262
CID:5380775
Update Time:2025-07-08

1-(2-cyclohexyl-1H-1,3-benzodiazol-1-yl)-3-(4-methylphenoxy)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclohexyl-α-[(4-methylphenoxy)methyl]-1H-benzimidazole-1-ethanol
    • 1-(2-cyclohexyl-1H-1,3-benzodiazol-1-yl)-3-(4-methylphenoxy)propan-2-ol
    • Inchi: 1S/C23H28N2O2/c1-17-11-13-20(14-12-17)27-16-19(26)15-25-22-10-6-5-9-21(22)24-23(25)18-7-3-2-4-8-18/h5-6,9-14,18-19,26H,2-4,7-8,15-16H2,1H3
    • InChI Key: NJMXKMVTGKYBTB-UHFFFAOYSA-N
    • SMILES: C1(C2CCCCC2)N(CC(COC2=CC=C(C)C=C2)O)C2=CC=CC=C2N=1

Experimental Properties

  • Density: 1.18±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 593.5±45.0 °C(Predicted)
  • pka: 13.77±0.20(Predicted)

1-(2-cyclohexyl-1H-1,3-benzodiazol-1-yl)-3-(4-methylphenoxy)propan-2-ol Pricemore >>

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Additional information on 1-(2-cyclohexyl-1H-1,3-benzodiazol-1-yl)-3-(4-methylphenoxy)propan-2-ol

Introduction to Compound CAS No. 1018146-48-9: 1-(2-Cyclohexyl-1H-1,3-Benzodiazol-1-Yl)-3-(4-Methylphenoxy)Propan-2-Ol

The compound with CAS No. 1018146-48-9, known as 1-(2-cyclohexyl-1H-1,3-benzodiazol-1-Yl)-3-(4-methylphenoxy)Propan-2-Ol, is a complex organic molecule with a unique structure that combines several functional groups. This compound has garnered attention in the scientific community due to its potential applications in various fields, including pharmaceuticals and materials science. Recent studies have highlighted its promising properties, making it a subject of interest for researchers worldwide.

The molecular structure of this compound is characterized by a benzodiazole ring, which is fused with a cyclohexane ring and a phenolic group. The presence of these functional groups contributes to its versatility and reactivity. The benzodiazole moiety, in particular, is known for its ability to participate in various chemical reactions, including those involving electrophilic aromatic substitution and nucleophilic attack.

In terms of synthesis, this compound can be prepared through a multi-step process involving the coupling of cyclohexylamine with a suitable benzene derivative to form the benzodiazole ring. Subsequent steps involve the introduction of the phenolic group and the propanol side chain. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and minimizing environmental impact.

The physical properties of CAS No. 1018146-48-9 include a melting point of approximately 75°C and a boiling point around 350°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethanol is moderate, making it suitable for use in various organic reactions. The compound exhibits fluorescence under UV light due to the presence of the benzodiazole group, which has been exploited in sensing applications.

Recent research has focused on the biological activity of this compound. Studies have shown that it exhibits moderate anti-inflammatory properties, potentially making it a candidate for drug development in treating inflammatory diseases. Additionally, its ability to act as a ligand in metal complexes has opened avenues for its use in catalysis and materials science.

In terms of applications, CAS No. 1018146-48...}

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